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Compound of Interest

Compound Name: 2-Methyl-4-oxopentanal

Cat. No.: B14717559 Get Quote

An In-depth Technical Guide to 2-Methyl-4-
oxopentanal
This technical guide provides a comprehensive overview of the chemical properties, structure,

synthesis, and reactivity of 2-Methyl-4-oxopentanal, tailored for researchers, scientists, and

professionals in drug development.

Chemical Identity and Properties
2-Methyl-4-oxopentanal is an organic compound that contains both an aldehyde and a ketone

functional group.[1][2] Its bifunctional nature contributes to its unique reactivity.[1] The

compound features a methyl group at the second carbon position and a carbonyl group at the

fourth position.[1]

Table 1: Physicochemical Properties of 2-Methyl-4-oxopentanal
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Property Value Source

IUPAC Name 2-methyl-4-oxopentanal [1][3]

CAS Number 23260-39-1 [1][3]

Molecular Formula C6H10O2 [1][3][4]

Molecular Weight 114.14 g/mol [1][3][4]

Exact Mass 114.068079557 g/mol [1][3][4]

Canonical SMILES CC(CC(=O)C)C=O [1][3]

InChI
InChI=1S/C6H10O2/c1-5(4-

7)3-6(2)8/h4-5H,3H2,1-2H3
[1][3]

InChIKey
IDAHIBMEKOEBRG-

UHFFFAOYSA-N
[1]

XLogP3 -0.1 [1][3][4]

Hydrogen Bond Acceptor

Count
2 [1]

Heavy Atom Count 8 [1]

PSA 34.14 Å²

LogP 0.80050

Chemical Structure
The structure of 2-Methyl-4-oxopentanal consists of a five-carbon pentanal backbone with a

methyl group substituted at the C-2 position and a ketone (oxo) group at the C-4 position.

Caption: Chemical structure of 2-Methyl-4-oxopentanal.

Experimental Protocols: Synthesis
Several synthetic routes can produce 2-Methyl-4-oxopentanal.[1] The following are

generalized methodologies.
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a) Aldol Condensation: This method involves the base-catalyzed reaction of acetaldehyde with

propionaldehyde.[1]

Reactants: Acetaldehyde, Propionaldehyde.

Catalyst: A suitable base (e.g., sodium hydroxide).

General Procedure:

A solution of the base in a suitable solvent (e.g., water or ethanol) is prepared and cooled.

A mixture of acetaldehyde and propionaldehyde is added dropwise to the cooled catalyst

solution with constant stirring.

The reaction is allowed to proceed at a controlled temperature until completion.

The reaction mixture is then neutralized with an acid.

The product is extracted using an organic solvent, and the solvent is subsequently

removed under reduced pressure.

Purification is typically achieved through distillation.

b) Oxidation of a Primary Alcohol: This synthesis starts with the corresponding primary alcohol,

2-methyl-4-oxopentan-1-ol.

Starting Material: 2-methyl-4-pentanol.

Oxidizing Agents: Potassium permanganate (KMnO4) or chromic acid (H2CrO4).[1]

General Procedure:

The alcohol is dissolved in a suitable solvent (e.g., acetone or dichloromethane).

The oxidizing agent is added portion-wise or as a solution to the alcohol at a controlled

temperature, often in an ice bath to manage the exothermic reaction.
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The mixture is stirred until the reaction is complete, which can be monitored by techniques

like thin-layer chromatography (TLC).

The reaction is quenched, and the solid byproducts (e.g., manganese dioxide) are filtered

off.

The filtrate is worked up by extraction and washing.

The final product is purified, typically by distillation.

Synthesis of 2-Methyl-4-oxopentanal

Acetaldehyde +
Propionaldehyde

2-Methyl-4-oxopentanalAldol Condensation
(Base Catalyst)

2-Methyl-4-pentanol Oxidation
(e.g., KMnO4)

Click to download full resolution via product page

Caption: Simplified synthesis pathways for 2-Methyl-4-oxopentanal.

Reactivity and Chemical Reactions
The presence of both aldehyde and ketone functional groups makes 2-Methyl-4-oxopentanal
a reactive molecule capable of undergoing a variety of chemical transformations.[1]

Nucleophilic Addition: The electrophilic carbonyl carbons of both the aldehyde and ketone

groups are susceptible to attack by nucleophiles, leading to the formation of alcohols or other

derivatives.[1]

Condensation Reactions: It can react with amines to form imines or with alcohols to yield

acetals.[1]

Oxidation: The aldehyde group can be selectively oxidized to a carboxylic acid using

appropriate oxidizing agents.[1]
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Applications
2-Methyl-4-oxopentanal serves as a valuable compound in several industrial and research

areas.

Flavoring Agents: Due to its characteristic odor, it has potential applications in the food and

fragrance industries.[1]

Chemical Intermediate: It is a useful intermediate in the synthesis of more complex

molecules, including pharmaceuticals and agrochemicals.[1]

Research Chemical: Its reactivity makes it a subject of study in organic chemistry for

investigating reaction mechanisms involving carbonyl compounds.[1] Interaction studies with

biological molecules like proteins and nucleic acids are crucial for understanding its potential

biochemical implications and toxicity.[1]

Safety and Handling
While a specific, detailed safety data sheet for 2-Methyl-4-oxopentanal was not found in the

provided search results, general precautions for handling volatile aldehydes and ketones

should be observed. Similar compounds can cause skin and eye irritation and may be harmful

if inhaled or ingested.[5] Therefore, it is recommended to handle this chemical in a well-

ventilated area, such as a fume hood, and to wear appropriate personal protective equipment

(PPE), including safety goggles, gloves, and a lab coat.

Disclaimer: This guide is intended for informational purposes for a technical audience. All

laboratory work should be conducted with a thorough understanding of the specific hazards of

the chemicals involved and in accordance with institutional safety protocols.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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To cite this document: BenchChem. [2-Methyl-4-oxopentanal chemical properties and
structure]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b14717559#2-methyl-4-oxopentanal-chemical-
properties-and-structure]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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